Cas no 2248335-79-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate
• CAS No: 2248335-79-5
• MF: C₁₄H₁₄FNO₄
• MW: 279.263667583466
• CID: 6200847
• PubChem ID: 165718900
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513606
• 2248335-79-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate

• Inchi： 1S/C14H14FNO4/c15-9-5-1-2-8-12(17)20-16-13(18)10-6-3-4-7-11(10)14(16)19/h3-4,6-7H,1-2,5,8-9H2
• InChI Key： CWFKSXKHZYZMOQ-UHFFFAOYSA-N
• SMILES： FCCCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 279.09068609g/mol
• Monoisotopic Mass: 279.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate (CAS No. 2248335-79-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate, identified by the CAS number 2248335-79-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features of isoindole and fluoroalkanoate moieties, which have been increasingly explored for their pharmacological properties. The presence of a fluorine atom at the hexanoate position introduces unique electronic and steric characteristics, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms due to their ability to modulate metabolic stability, binding affinity, and bioavailability. The fluorohexanoate group in this compound not only enhances its solubility in polar solvents but also provides a scaffold for further derivatization, enabling the synthesis of novel analogs with tailored biological activities. This flexibility has positioned 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate as a valuable building block for drug discovery efforts.

The isoindole core of the molecule is particularly noteworthy, as it has been implicated in various biological processes and has served as a key structural motif in several approved drugs. For instance, isoindole derivatives have demonstrated efficacy in targeting enzymes and receptors involved in inflammatory responses and cancer progression. The dioxo group further enhances the molecular complexity, potentially influencing both electronic properties and interactions with biological targets. This combination of structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate an intriguing subject for mechanistic studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to rationalize the design of such compounds. The integration of quantum mechanical calculations with molecular dynamics simulations has provided insights into how the fluorine atom influences conformational preferences and binding interactions. These computational tools have been instrumental in guiding synthetic strategies and optimizing lead compounds for clinical trials. The application of these methodologies to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate suggests that it may exhibit novel mechanisms of action that could be exploited for therapeutic purposes.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial assays indicate that it may possess inhibitory effects on certain enzymes implicated in metabolic disorders. The fluorohexanoate moiety, in particular, has been observed to modulate enzyme kinetics by affecting substrate binding affinities. Additionally, the isoindole scaffold has shown promise in disrupting protein-protein interactions relevant to neurodegenerative diseases. While these findings are preliminary, they underscore the importance of exploring derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluorohexanoate as candidates for further development.

The synthesis of this compound presents an interesting challenge due to its complex framework. Traditional organic synthesis techniques have been employed to construct the isoindole core, followed by functionalization with the dioxo and fluoroalkanoate groups. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the fluoro substituent efficiently. Such innovations not only enhance scalability but also allow for greater molecular diversity during lead optimization.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The ability of fluorine to influence drug-like properties has led to numerous patents and commercial successes. In particular, fluorinated analogs have demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of a fluoroatom at strategic positions within molecules can alter lipophilicity, metabolic stability, and immunogenicity—critical factors determining therapeutic efficacy. The presence of this element in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 6-fluorohexanoate underscores its potential as a next-generation pharmacophore.

As research progresses, interdisciplinary approaches will continue to drive innovation in this field. Collaboration between synthetic chemists, biochemists, and computational scientists will be essential for translating laboratory findings into clinical applications. The study of 1,3-dioxo-2-pyrrolidinone derivatives, including those featuring fluoroalkanoate groups like our target molecule (CAS No. 2248335–79–5), exemplifies how such partnerships can accelerate drug discovery pipelines.

The future directions for this compound include exploring its role as an intermediate in larger synthetic schemes and evaluating its suitability for preclinical testing. Given its structural novelty and promising preliminary data, 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H - iso indol - 2 - yl 6 - fluorohexanoate ( CAS No . 2248335–79–5 ) holds considerable promise as a tool compound for academic research . Further investigations may reveal additional biological functions or applications that could expand its utility beyond traditional pharmaceutical development . p >